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Abstract

Carbomer 980, a high molecular weight, cross-linked polyacrylic acid polymer, is a cornerstone
excipient in the pharmaceutical and cosmetic industries. Its remarkable rheological properties,
including high viscosity at low concentrations, make it an invaluable tool for formulators. This
technical guide provides a comprehensive overview of Carbomer 980, focusing on its
molecular weight, polymer composition, and the analytical methodologies used for its
characterization. Detailed experimental protocols and visualizations are provided to facilitate a
deeper understanding and practical application of this versatile polymer.

Introduction

Carbomer 980 is a synthetic polymer renowned for its ability to form sparklingly clear gels,
making it a popular choice for a wide array of products, from topical drug delivery systems and
hand sanitizers to lotions and creams.[1] It is a highly efficient rheology modifier, capable of
providing high viscosity and suspending insoluble ingredients.[1][2] The functionality of
Carbomer 980 is intrinsically linked to its molecular architecture—a network of cross-linked
polyacrylic acid chains.[3] Understanding the molecular weight and composition of this polymer
is paramount for controlling the performance and stability of final formulations.

Polymer Composition and Structure
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Carbomer 980 is a homopolymer of acrylic acid, cross-linked with an allyl ether of

pentaerythritol or allyl sucrose.[4] The polymer is synthesized via free-radical precipitation

polymerization.[5] Unlike older grades of Carbomer that used benzene as a solvent, Carbomer

980 is polymerized in a more toxicologically favorable co-solvent system, typically ethyl acetate

and cyclohexane.[1][6] The fundamental repeating unit of the polymer is acrylic acid.

Table 1: Core Components of Carbomer 980 Synthesis

Component Chemical Namel/Type Function
Forms the primary polymer

Monomer Acrylic Acid P y POy
backbone.

) Allyl ether of pentaerythritol or Creates a three-dimensional
Cross-linker
allyl sucrose polymer network.
- Azobisisobutyronitrile (AIBN) Initiates the free-radical
Initiator

or Benzoyl Peroxide

polymerization.[7]

Solvent System

Ethyl Acetate and

Cyclohexane

Provides the reaction medium

for precipitation polymerization.

[1]

Stabilizer

Hypermer B246 or

polysiloxane surfactants

Aids in controlling particle size

and morphology.[7]

The cross-linking imparts a three-dimensional network structure to the polymer, which is crucial

for its thickening and suspending properties. When dispersed in water, the polymer particles

hydrate and swell.[8]

Molecular Weight

The molecular weight of Carbomer 980 is exceptionally high due to its cross-linked nature.

While a precise molecular weight is difficult to determine for such a complex, networked

polymer, it is estimated to be in the range of billions of daltons. One source suggests that the

molecular weight of the cross-linked form can be as high as 4.5 billion g/mol .[9] It is more

practical to consider the molecular weight between crosslinks, which influences the swelling

capacity and rheological properties of the polymer.
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Table 2: Reported Molecular Weight Characteristics of Carbomers

Reported
Parameter oo Reference
Value/Description

Theoretical Molecular Weight 7x103to 4 x 10° Da [10]

Estimated Molecular Weight

) As high as 4.5 billion g/mol 9]
(Cross-linked)

The broad molecular weight distribution and extensive cross-linking make traditional molecular
weight determination methods challenging.

Experimental Protocols
Synthesis of Carbomer 980 (General Protocol)

The following is a generalized protocol for the synthesis of Carbomer 980 based on
precipitation polymerization, as described in various patents.[7][11]

Materials:

Acrylic acid (monomer)

Pentaerythritol allyl ether (cross-linker)

Azobisisobutyronitrile (AIBN) (initiator)

Hypermer B246 (stabilizer)

Ethyl acetate and Cyclohexane (solvents)

Nitrogen gas
Procedure:

 In areaction vessel equipped with a stirrer, nitrogen inlet, and temperature control, a mixture
of ethyl acetate and cyclohexane is added.
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Acrylic acid, pentaerythritol allyl ether, and Hypermer B246 are dissolved in the solvent
mixture.

The solution is purged with nitrogen for 20-30 minutes to remove dissolved oxygen.
The temperature is raised to 50-73 °C.[7]
A solution of AIBN in ethyl acetate is slowly added to the reaction mixture over several hours.

The polymerization is allowed to proceed for 4-8 hours.[7] As the polymer forms, it
precipitates out of the solvent.

The resulting polymer slurry is then filtered, washed with the solvent mixture to remove
unreacted monomers and initiator, and dried under vacuum to yield a fine, white powder.
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Molecular Weight Determination by GPC-MALS

Due to the very high molecular weight and cross-linked nature of Carbomer 980, conventional
Gel Permeation Chromatography (GPC) is challenging. However, GPC coupled with Multi-
Angle Light Scattering (GPC-MALS) can provide valuable information on the molecular weight
distribution of the soluble fractions.

Instrumentation:

o GPC system with a pump, injector, and a series of columns suitable for high molecular
weight polymers.

e Multi-Angle Light Scattering (MALS) detector.
o Refractive Index (RI) detector.
Sample Preparation:

e Prepare a dilute solution of Carbomer 980 (e.g., 0.1-1 mg/mL) in a suitable mobile phase
(e.g., a buffer solution at a pH where the polymer is partially neutralized and soluble).

o Gentle agitation may be required to dissolve the polymer. Avoid vigorous shaking to prevent
shear degradation.

e Filter the solution through a 0.2-0.45 pm filter to remove any insoluble microgels or dust
particles.

Analytical Procedure:

Equilibrate the GPC-MALS system with the mobile phase.

Inject the prepared Carbomer 980 solution.

The eluent from the GPC columns passes through the MALS and RI detectors.

The MALS detector measures the intensity of scattered light at various angles, while the RI
detector measures the concentration of the eluting polymer.
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o Data from both detectors are used to calculate the absolute molecular weight at each elution
volume.

Polymer Composition Analysis by FTIR Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique to confirm the chemical
identity of Carbomer 980 by identifying its characteristic functional groups.

Instrumentation:

o FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

e A small amount of the dry Carbomer 980 powder is placed directly onto the ATR crystal.

Analytical Procedure:

Record a background spectrum of the clean, empty ATR crystal.

Place the Carbomer 980 sample on the crystal and ensure good contact.

Record the sample spectrum.

Identify the characteristic absorption bands.

Table 3: Expected FTIR Absorption Bands for Carbomer 980

Wavenumber (cm~—?) Functional Group Vibration
~1700 C=0 (Carboxylic Acid) Stretching
2500-3300 (broad) O-H (Carboxylic Acid) Stretching
~1450 C-H Bending

~1240 C-O Stretching
~1170 C-O Stretching
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'H-NMR Spectroscopy for Poly(acrylic acid) Backbone

Proton Nuclear Magnetic Resonance (*H-NMR) spectroscopy can be used to analyze the
structure of the poly(acrylic acid) backbone of Carbomer 980.

Instrumentation:
* NMR spectrometer (e.g., 400 MHz or higher).
Sample Preparation:

o Dissolve a small amount of Carbomer 980 in a suitable deuterated solvent, such as
deuterium oxide (D20) with a small amount of NaOD to aid dissolution and neutralization, or
DMSO-ds.[12]

e The exchangeable proton of the carboxylic acid group may not be visible in D20.[13]
Analytical Procedure:

e Acquire the H-NMR spectrum.

« ldentify the characteristic peaks for the protons on the polymer backbone.

Table 4: Expected *H-NMR Chemical Shifts for Poly(acrylic acid) in D20

Chemical Shift (ppm) Proton Assignment
1.3-1.8 -CHz- (backbone)
~2.4 -CH- (backbone)

Rheological Characterization

The rheological properties of Carbomer 980 gels are critical to their function.
Instrumentation:

o Controlled-stress or controlled-strain rheometer with a parallel plate or cone-and-plate
geometry.
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Sample Preparation:

e Disperse Carbomer 980 in deionized water (e.g., 0.5% w/v) with gentle stirring to form a
uniform dispersion.

» Neutralize the dispersion to a desired pH (typically 6.0-7.5) with a suitable base (e.qg.,
triethanolamine or sodium hydroxide) to form a gel.

o Allow the gel to equilibrate.
Analytical Procedure:

o Oscillatory measurements (e.g., amplitude sweep): To determine the linear viscoelastic
region (LVER) and the storage (G') and loss (G") moduli.

o Flow measurements (e.g., steady shear rate sweep): To determine the viscosity as a function
of shear rate and to characterize the shear-thinning behavior.

Mechanism of Action: Thickening

The thickening mechanism of Carbomer 980 is a multi-step process that is initiated upon its
dispersion in water and subsequent neutralization.[8]
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Conclusion

Carbomer 980 is a sophisticated polymer whose macroscopic properties are dictated by its
microscopic structure. A thorough understanding of its high molecular weight and cross-linked
polyacrylic acid composition is essential for its effective application in research, development,
and manufacturing. The experimental protocols outlined in this guide provide a framework for
the detailed characterization of Carbomer 980, enabling scientists and formulators to optimize
its performance and ensure product quality and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Carbomer 980:
Molecular Weight and Polymer Composition]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3030406#carbomer-980-molecular-weight-and-
polymer-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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